![molecular formula C20H20N2O2S B3546231 N-(3-methoxyphenyl)-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)propanamide](/img/structure/B3546231.png)
N-(3-methoxyphenyl)-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)propanamide
Overview
Description
N-(3-methoxyphenyl)-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)propanamide, also known as MPTP, is a chemical compound that has been used in scientific research to study the effects of Parkinson's disease. MPTP is a prodrug that is metabolized to MPP+, a neurotoxin that selectively destroys dopaminergic neurons in the substantia nigra of the brain. This destruction of neurons leads to the onset of Parkinson's disease symptoms.
Mechanism of Action
N-(3-methoxyphenyl)-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)propanamide is metabolized to MPP+ by the enzyme monoamine oxidase-B (MAO-B) in the brain. MPP+ is then taken up by dopaminergic neurons in the substantia nigra through the dopamine transporter. Once inside the neuron, MPP+ inhibits mitochondrial complex I, which leads to the production of reactive oxygen species and ultimately, the death of the neuron.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are well-documented. In animal models, this compound induces a loss of dopaminergic neurons in the substantia nigra, leading to a decrease in dopamine levels in the striatum. This results in Parkinson's disease-like symptoms, such as tremors, rigidity, and bradykinesia.
Advantages and Limitations for Lab Experiments
The advantages of using N-(3-methoxyphenyl)-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)propanamide in lab experiments are its ability to induce Parkinson's disease-like symptoms in animal models, allowing researchers to study the disease's progression and develop potential treatments. However, the limitations of using this compound include its toxicity and potential for harm to researchers if not handled properly.
Future Directions
For N-(3-methoxyphenyl)-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)propanamide research include the development of new animal models that more closely mimic the human disease and the identification of new treatments for Parkinson's disease. Additionally, researchers may investigate the use of this compound in the study of other neurodegenerative diseases.
Scientific Research Applications
N-(3-methoxyphenyl)-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)propanamide has been used extensively in scientific research to study the effects of Parkinson's disease. It is commonly used to induce Parkinson's disease-like symptoms in animal models, such as mice and monkeys. This allows researchers to study the disease's progression and develop potential treatments.
properties
IUPAC Name |
N-(3-methoxyphenyl)-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O2S/c1-4-18(23)22(16-11-8-12-17(13-16)24-3)20-21-19(14(2)25-20)15-9-6-5-7-10-15/h5-13H,4H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFJXSPWHPXLEPK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N(C1=CC(=CC=C1)OC)C2=NC(=C(S2)C)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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